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Compound of Interest

Compound Name: OICR12694 TFA

Cat. No.: B15583195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of the B-cell

lymphoma 6 (BCL6) inhibitor, OICR-12694, as a trifluoroacetate (TFA) salt. Accurate

preparation of stock solutions is paramount for ensuring the reliability and reproducibility of

experimental results in both basic research and drug development contexts.

Compound Data Summary
Quantitative information for OICR-12694 TFA is essential for accurate stock solution

preparation. The following table summarizes the key data for this compound.
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Parameter Value Source

Compound Name OICR-12694 TFA N/A

CAS Number 2360625-98-3

Molecular Formula (Free Base) C₂₉H₂₈ClF₃N₈O₄ [1][2]

Molecular Weight (Free Base) 645.0 g/mol [1][2]

Molecular Formula (TFA Salt) C₂₉H₂₈ClF₃N₈O₄ ⋅ xC₂HF₃O₂

Molecular Weight (TFA) 114.02 g/mol [3]

Calculated Molecular Weight

(1:1 TFA Salt)
759.02 g/mol N/A

Appearance Solid [1]

Solubility
Sparingly soluble in DMSO (1-

10 mg/mL)
[1]

Storage (Lyophilized Powder) -20°C [1]

Storage (Stock Solution)
-20°C or -80°C, protected from

light
[4][5]

Note: The exact stoichiometry of the TFA salt (the value of 'x' in the molecular formula) may

vary between batches. For the most accurate calculations, it is recommended to use the batch-

specific molecular weight provided on the Certificate of Analysis (CofA) from the supplier. In the

absence of this information, a 1:1 molar ratio is a common assumption.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of OICR-12694 TFA in

dimethyl sulfoxide (DMSO).

Materials and Equipment
OICR-12694 TFA (lyophilized powder)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes

Sterile, low-protein binding pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and nitrile gloves.[6]

Safety Precautions
OICR-12694 is a potent bioactive compound. The trifluoroacetate salt form necessitates careful

handling due to the potential hazards associated with TFA.[6][7][8][9]

Always handle the lyophilized powder and stock solution in a chemical fume hood.[6][7]

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[6]

Consult the Safety Data Sheet (SDS) for OICR-12694 and TFA for comprehensive safety

information.[6]

Dispose of all waste in accordance with institutional and local regulations for chemical waste.

[6]

Step-by-Step Procedure
Equilibration: Before opening, allow the vial containing the lyophilized OICR-12694 TFA

powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of atmospheric moisture, which can affect the stability of the compound.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom of the container.[4]

Calculation of Required Mass and Volume:

Objective: To prepare a 10 mM stock solution.
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Molecular Weight (MW): 759.02 g/mol (assuming a 1:1 TFA salt).

Formula: Mass (g) = Concentration (mol/L) × Volume (L) × MW ( g/mol )

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass of

OICR-12694 TFA is: Mass = 0.010 mol/L × 0.001 L × 759.02 g/mol = 0.00759 g = 7.59 mg

Weighing the Compound: In a chemical fume hood, carefully weigh the calculated amount of

OICR-12694 TFA powder using a calibrated analytical balance.

Dissolution:

Transfer the weighed powder into a sterile amber or opaque microcentrifuge tube.

Add the calculated volume of anhydrous, sterile DMSO. For example, to achieve a 10 mM

concentration with 7.59 mg of the compound, add 1.0 mL of DMSO.

Mixing: Securely cap the tube and vortex the solution until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 40°C) or brief sonication can be

used to aid dissolution if necessary.[4] Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to compound degradation, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g.,

10-50 µL) in sterile, low-protein binding microcentrifuge tubes.[4][5]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light, to maintain stability.[1][4][5]

Visualizing the Workflow
The following diagram illustrates the key steps involved in the preparation of the OICR-12694

TFA stock solution.
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Workflow for OICR-12694 TFA Stock Solution Preparation
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Caption: Workflow for preparing an OICR-12694 TFA stock solution.
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Signaling Pathway Context
OICR-12694 is a potent and selective inhibitor of B-cell lymphoma 6 (BCL6), a transcriptional

repressor that is a key driver in certain types of cancer, particularly diffuse large B-cell

lymphoma (DLBCL).[10] BCL6 exerts its oncogenic effects by repressing genes involved in cell

cycle control, DNA damage response, and differentiation. OICR-12694 functions by binding to

the BTB domain of BCL6, thereby disrupting its interaction with co-repressors and reactivating

the expression of target genes.

Simplified BCL6 Signaling Inhibition by OICR-12694
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Caption: Inhibition of BCL6 by OICR-12694.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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